Cas no 209917-04-4 (1H-1,2,3-Triazole-5-carboxylic acid, 1-(3-cyanophenyl)-)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 1-(3-cyanophenyl)-
• CAS No: 209917-04-4
• MF: C₁₀H₆N₄O₂
• MW: 214.180241107941
• CID: 3905001
• PubChem ID: 43671605
• Update Time: 2025-04-22

1H-1,2,3-Triazole-5-carboxylic acid, 1-(3-cyanophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 1-(3-cyanophenyl)-
• DB-161311
• 209917-04-4
• 987-533-0
• 1-(3-Cyanophenyl)-1H-1,2,3-triazole-5-carboxylic acid

• Inchi： 1S/C10H6N4O2/c11-5-7-2-1-3-8(4-7)14-9(10(15)16)6-12-13-14/h1-4,6H,(H,15,16)
• InChI Key： UNBUDCANITUJFT-UHFFFAOYSA-N
• SMILES： OC(C1=CN=NN1C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 214.04907545Da
• Monoisotopic Mass: 214.04907545Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.8Ų